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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclohexyl crotonate (CAS

16491-62-6), a chemical compound utilized primarily in the flavor and fragrance industry. Due

to a notable lack of extensive, direct research on this specific ester, this document combines

available data with inferred knowledge from structurally related compounds, such as other

crotonate esters and cyclohexyl derivatives. This approach aims to provide a thorough

understanding of its chemical properties, synthesis, potential biological activities, and relevant

experimental protocols. All information inferred from related compounds is explicitly stated as

such to ensure clarity.

Chemical and Physical Properties
Cyclohexyl crotonate is an ester characterized by a cyclohexyl ring and a crotonate group. Its

chemical structure suggests a potential for reactivity associated with the alpha,beta-

unsaturated carbonyl moiety. A summary of its key chemical and physical properties is

presented below.
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Property Value Source

CAS Number 16491-62-6 [1][2]

Molecular Formula C10H16O2 [1][2]

Molecular Weight 168.23 g/mol [1][2]

Appearance
Colorless clear liquid

(estimated)
The Good Scents Company

Odor
Fruity, sweet, floral, green,

woody
The Good Scents Company

Boiling Point
221.00 to 223.00 °C @ 760.00

mm Hg
The Good Scents Company

Flash Point 182.00 °F (83.33 °C) The Good Scents Company

Vapor Pressure
0.097000 mmHg @ 25.00 °C

(estimated)
The Good Scents Company

logP (o/w) 3.376 (estimated) The Good Scents Company

Synonyms

Cyclohexyl (E)-but-2-enoate,

2-Butenoic acid cyclohexyl

ester

[1]

Synthesis of Cyclohexyl Crotonate
The synthesis of cyclohexyl crotonate is typically achieved through Fischer-Speier

esterification. This method involves the acid-catalyzed reaction of cyclohexanol with crotonic

acid.

Experimental Protocol: Fischer-Speier Esterification
Materials:

Cyclohexanol

Crotonic acid
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Toluene-4-sulfonic acid (PTSA) or other acid catalyst

Toluene (or another suitable solvent for azeotropic removal of water)

5% Sodium carbonate solution

Water

Anhydrous magnesium sulfate or sodium sulfate

Apparatus:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add

cyclohexanol, crotonic acid, a catalytic amount of PTSA, and toluene.

Heat the mixture to reflux. The water formed during the reaction is removed azeotropically

and collected in the Dean-Stark trap.

Continue the reaction until no more water is collected, indicating the reaction is complete.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with water, followed by a 5% sodium

carbonate solution to neutralize the acid catalyst and remove any unreacted crotonic acid.

Finally, wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Remove the toluene under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure cyclohexyl crotonate.

1H NMR Data (CDCl3, 500 MHz):

δ 6.95 (dq, 1H)

δ 5.83 (dq, 1H)

δ 4.77-4.88 (m, 1H)

δ 1.87 (dd, 3H)

δ 1.20-1.92 (m, 10H)

Potential Biological Activity and Toxicological
Profile (Inferred)
Direct studies on the biological activity of cyclohexyl crotonate are scarce. However, its

structure allows for informed predictions based on the known activities of its constituent parts

and related molecules.

Olfactory Signaling
The characteristic fruity scent of cyclohexyl crotonate is due to its interaction with olfactory

receptors in the nasal epithelium. Esters are well-known fragrance molecules that contribute to

the natural aroma of many fruits.[3] The binding of these volatile compounds to specific G-

protein coupled receptors initiates a signaling cascade, leading to the perception of smell.
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Olfactory Receptor Neuron
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Genotoxicity Assessment Workflow

Cyclohexyl Crotonate
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Dermal Sensitization Assessment Workflow

Cyclohexyl Crotonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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